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Compound of Interest

Compound Name: Clorprenaline

Cat. No.: B1201906 Get Quote

Application Notes and Protocols for
Clorprenaline
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions, experimental protocols, and

technical data for Clorprenaline, a β2-adrenergic receptor agonist. It is intended for use by

professionals in research and drug development.

Chemical and Physical Properties
Clorprenaline hydrochloride is a white or off-white crystalline powder.[1] It is soluble in water

and ethanol.[1]
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Property Value Source

Chemical Formula

C11H16ClNO (Clorprenaline)

C11H17Cl2NO (Clorprenaline

HCl)

[2][3] [1]

Molecular Weight

213.70 g/mol (Clorprenaline)

250.16 g/mol (Clorprenaline

HCl)

[2] [1]

CAS Number
3811-25-4 (Clorprenaline)

6933-90-0 (Clorprenaline HCl)
[4][5]

Melting Point 162-167°C (Clorprenaline HCl) [1]

Boiling Point
329.7°C at 760 mmHg

(Clorprenaline HCl)
[1]

Flash Point 153.2°C (Clorprenaline HCl) [1]

Solubility

Clorprenaline HCl: - DMSO: 1

mg/ml[4] or 50 mg/mL[6] - PBS

(pH 7.2): 10 mg/ml[4] - Water:

Soluble[1] - Ethanol: Soluble[1]

- Methanol: Slightly soluble[1] -

Chloroform: Soluble[1] -

Acetone: Slightly soluble[1] -

Ether: Insoluble[1]

[1][4][6]

Appearance Solid, White to Pale Yellow [1]

Mechanism of Action and Signaling Pathway
Clorprenaline is a selective β2-adrenergic receptor agonist.[5][6][7] Its primary mechanism of

action involves the stimulation of β2-adrenergic receptors located on the smooth muscle cells

of the bronchial passages.[8][9] This interaction initiates a signaling cascade that results in

bronchodilation, making it effective in treating respiratory conditions like asthma and chronic

obstructive pulmonary disease (COPD).[8][9]
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The binding of Clorprenaline to the β2-adrenergic receptor, a G protein-coupled receptor

(GPCR), activates the enzyme adenylate cyclase.[8][9] This enzyme then catalyzes the

conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP).[7][8]

The subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A

(PKA).[8][9] PKA then phosphorylates various intracellular proteins, which ultimately results in a

decrease in intracellular calcium levels and the relaxation of bronchial smooth muscle.[8][9]

Additionally, Clorprenaline has been shown to inhibit the release of inflammatory mediators,

such as histamine and leukotrienes, from mast cells.[8]
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Clorprenaline's mechanism of action via the β2-adrenergic signaling pathway.

Handling and Safety Precautions
GHS Hazard Information

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]

Serious eye irritation (Category 2), H319: Causes serious eye irritation.[2]

Skin irritation (Category 2), H315: Causes skin irritation.[10]

Skin sensitization (Category 1), H317: May cause an allergic skin reaction.[10]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)
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Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges when

handling large quantities or in poorly ventilated areas.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dark, dry, and well-ventilated

place.[1] Recommended storage for stock solutions is at -80°C for up to 6 months or -20°C

for up to 1 month.[5]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong alkalis.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides.[4]

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Remove contaminated

clothing. Consult a physician.[10]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.

[10]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[10]

Spills and Disposal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chembk.com/en/chem/Clorprenaline%20hydrochloride
https://www.medchemexpress.com/Clorprenaline_hydrochloride.html
https://cdn.caymanchem.com/cdn/msds/30360m.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Clorprenalinehydrochloride.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Clorprenalinehydrochloride.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Clorprenalinehydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response: Use personal protective equipment. Avoid dust formation. Sweep up and

shovel. Keep in suitable, closed containers for disposal. Do not let the product enter drains.

Waste Disposal: Dispose of contents/container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Smaller quantities can potentially be

disposed of with household waste, but official regulations should be followed.[4]

Toxicological Data
Route of Administration Species LD50 Value

Oral Mouse 550 mg/kg

Oral Rat 445 mg/kg

Oral Dog >400 mg/kg

Intraperitoneal Mouse 100 mg/kg

Subcutaneous Mouse 293 mg/kg

Intravenous Rat 61 mg/kg

Source:[4]

Experimental Protocols
Preparation of Stock and Working Solutions
5.1.1 In Vitro Stock Solution Preparation

Solvent: Dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions.[6]

Procedure:

Weigh the desired amount of Clorprenaline hydrochloride powder in a sterile conical tube.

Add the calculated volume of fresh DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mg/mL).[5][6]

Vortex or sonicate at room temperature until the solid is completely dissolved.
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Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.[5]

5.1.2 In Vivo Working Solution Preparation

For in vivo experiments, it is recommended to prepare fresh working solutions daily.[5][11]

Protocol 1: Saline-based vehicle[5][11]

Prepare a stock solution of Clorprenaline HCl in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% DMSO (from the stock solution).

Add 40% PEG300 and mix thoroughly.

Add 5% Tween-80 and mix until the solution is clear.

Add 45% saline to reach the final volume and mix well. This protocol yields a clear solution

with a solubility of ≥ 2.5 mg/mL.[5][11]

Protocol 2: SBE-β-CD based vehicle[5][11]

Prepare a stock solution of Clorprenaline HCl in DMSO (e.g., 25 mg/mL).

Prepare a 20% SBE-β-CD solution in saline.

In a sterile tube, add 10% DMSO (from the stock solution).

Add 90% of the 20% SBE-β-CD in saline solution and mix thoroughly. This protocol also

yields a clear solution with a solubility of ≥ 2.5 mg/mL.[5][11]
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Stock Solution

Protocol 1 Protocol 2

Clorprenaline HCl in DMSO
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10% DMSO Stock 10% DMSO Stock
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Workflow for preparing in vivo working solutions of Clorprenaline HCl.

Example Experimental Application: In Vitro
Bronchodilator Activity Assay
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This protocol provides a general framework for assessing the bronchodilator effects of

Clorprenaline on isolated tracheal smooth muscle.

Materials:

Isolated trachea from a suitable animal model (e.g., guinea pig, rat).

Krebs-Henseleit buffer.

Clorprenaline hydrochloride.

A contractile agent (e.g., methacholine, histamine).

Organ bath setup with an isometric force transducer.

Data acquisition system.

Procedure:

Isolate the trachea and prepare tracheal ring segments.

Mount the tracheal rings in an organ bath containing Krebs-Henseleit buffer, maintained at

37°C and aerated with 95% O2 / 5% CO2.

Allow the tissue to equilibrate under a resting tension.

Induce a stable contraction using a contractile agent (e.g., methacholine).

Once a stable plateau of contraction is achieved, add Clorprenaline in a cumulative

concentration-response manner.

Record the relaxation response at each concentration.

Calculate the percentage of relaxation relative to the pre-contracted tone.

Plot the concentration-response curve and determine the EC50 value.

Drug Interactions
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Sympathomimetic agents (e.g., epinephrine): Concurrent use may lead to additive

cardiovascular effects, such as increased heart rate and blood pressure.[8]

Beta-blockers: These drugs can antagonize the bronchodilatory effects of Clorprenaline.[8]

Diuretics and Corticosteroids: May potentiate the risk of hypokalemia.[8]

Disclaimer
This document is intended for informational purposes only and is not a substitute for a

comprehensive safety data sheet (SDS) from the supplier. All laboratory work should be

conducted by trained professionals in accordance with established safety protocols and

institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and safety precautions for Clorprenaline.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201906#handling-and-safety-precautions-for-
clorprenaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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